Cas no 136098-13-0 (2,6-Diazaspiro[3.4]octane)
2,6-Diazaspiro[3.4]octane is a bicyclic amine compound featuring a spirocyclic structure with nitrogen atoms at the 2 and 6 positions. Its rigid, three-dimensional framework makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with enhanced selectivity and binding affinity. The spirocyclic core contributes to improved metabolic stability and reduced conformational flexibility, which can optimize pharmacokinetic properties. This compound is frequently employed as a building block in the synthesis of pharmaceuticals, including kinase inhibitors and CNS-targeting agents. Its versatility and structural uniqueness make it a preferred choice for exploring novel drug candidates in fragment-based and lead optimization studies.
![2,6-Diazaspiro[3.4]octane structure](https://ossimg.kuujia.com/scimg/136500/136098-13-0x500.png)
2,6-Diazaspiro[3.4]octane structure
Product Name:2,6-Diazaspiro[3.4]octane
CAS No:136098-13-0
MF:C6H12N2
MW:112.172881126404
CID:829142
PubChem ID:18546921
Update Time:2025-10-29
2,6-Diazaspiro[3.4]octane Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Diazaspiro[3.4]octane
- 2,7-diazaspiro[3.4]octane
- A15210
- AK133122
- CTK8D3781
- I14-10261
- KB-226021
- PB31810
- SureCN1796331
- DTXSID80594997
- EN300-1197962
- AKOS015841000
- DB-000815
- CS-0054715
- SCHEMBL1796331
- P11956
- 136098-13-0
-
- Inchi： 1S/C6H12N2/c1-2-7-3-6(1)4-8-5-6/h7-8H,1-5H2
- InChI Key： OXPIFHNJGOJJQZ-UHFFFAOYSA-N
- SMILES： N1CC2(CNCC2)C1
Computed Properties
- Exact Mass: 112.10016
- Monoisotopic Mass: 112.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1A^2
- XLogP3: -0.6
Experimental Properties
- Density: 1.05
- Boiling Point: 190.5°C at 760 mmHg
- Flash Point: 86.4°C
- Refractive Index: 1.534
- PSA: 24.06
2,6-Diazaspiro[3.4]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139192-1g |
2,6-Diazaspiro[3.4]octane |
136098-13-0 | 95% | 1g |
$514 | 2021-08-05 | |
| Chemenu | CM139192-5g |
2,6-Diazaspiro[3.4]octane |
136098-13-0 | 95% | 5g |
$1543 | 2021-08-05 | |
| Chemenu | CM139192-1g |
2,6-Diazaspiro[3.4]octane |
136098-13-0 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Alichem | A289000921-1g |
2,6-Diazaspiro[3.4]octane |
136098-13-0 | 95% | 1g |
572.00 USD | 2021-06-15 | |
| Alichem | A289000921-5g |
2,6-Diazaspiro[3.4]octane |
136098-13-0 | 95% | 5g |
1,666.50 USD | 2021-06-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1125355-1g |
2,6-Diazaspiro[3.4]octane |
136098-13-0 | 97% | 1g |
￥3139.00 | 2023-04-15 | |
| Enamine | EN300-1197962-1.0g |
2,6-diazaspiro[3.4]octane |
136098-13-0 | 1g |
$0.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120021-1G |
2,6-diazaspiro[3.4]octane |
136098-13-0 | 95% | 1g |
￥ 2,877.00 | 2023-03-15 | |
| Enamine | EN300-1197962-50mg |
2,6-diazaspiro[3.4]octane |
136098-13-0 | 50mg |
$348.0 | 2023-10-03 | ||
| Enamine | EN300-1197962-100mg |
2,6-diazaspiro[3.4]octane |
136098-13-0 | 100mg |
$364.0 | 2023-10-03 |
2,6-Diazaspiro[3.4]octane Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
136098-13-0 (2,6-Diazaspiro[3.4]octane) Related Products
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